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Compound of Interest

Compound Name: 2,2-Dimethylhexanamide

Cat. No.: B8490282 Get Quote

A comprehensive review of the available scientific literature reveals a significant gap in

information regarding the discovery, synthesis, and biological activity of 2,2-
Dimethylhexanamide. At present, there are no detailed publications or patents that specifically

document the initial synthesis or discovery of this compound.

While information on isomers and related amide compounds is available, data directly

pertaining to 2,2-Dimethylhexanamide is limited to basic chemical identifiers and computed

physical properties. This guide synthesizes the available information on related compounds to

propose a potential synthetic pathway and outlines the current state of knowledge.

Physicochemical Properties
Public chemical databases provide fundamental information about 2,2-Dimethylhexanamide.

Property Value Source

Molecular Formula C8H17NO PubChem[1]

Molecular Weight 143.23 g/mol PubChem[1]

IUPAC Name 2,2-dimethylhexanamide Stenutz[2]

SMILES CCCCC(C)(C)C(N)=O Stenutz[2]

InChIKey
BNZQGRBBUHRDHJ-

UHFFFAOYSA-N
Stenutz[2]
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Proposed Synthesis
Although no specific experimental protocol for the synthesis of 2,2-Dimethylhexanamide has

been published, a plausible synthetic route can be extrapolated from established methods for

amide bond formation, particularly from structurally similar compounds. A common approach

would involve the amidation of a corresponding carboxylic acid or its activated derivative.

A potential starting material would be 2,2-dimethylhexanoic acid. The synthesis could then

proceed via activation of the carboxylic acid followed by reaction with an amine source.

Logical Workflow for a Proposed Synthesis
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Caption: Proposed synthetic workflow for 2,2-Dimethylhexanamide.

Biological Activity and Signaling Pathways
Currently, there is no information available in the scientific literature regarding the biological

activity of 2,2-Dimethylhexanamide. Consequently, no signaling pathways involving this

compound have been identified or described. Research into the biological effects of this

molecule would be a novel area of investigation.

Conclusion
The discovery of 2,2-Dimethylhexanamide is not documented in the accessible scientific

literature. While its basic chemical properties are known, there is a complete absence of

experimental data, including synthetic protocols and biological activity. The information

presented in this guide is based on general chemical principles and data from related

compounds. Further research is required to elucidate the synthesis, properties, and potential

applications of 2,2-Dimethylhexanamide. This presents an opportunity for original research in

the fields of synthetic chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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